Cas no 1805050-95-6 (5-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-carboxaldehyde)

• Product Name: 5-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-carboxaldehyde
• CAS No: 1805050-95-6
• MF: C₇H₃F₃INO
• MW: 301.004504442215
• CID: 4882217
• Update Time: 2025-06-14

5-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-carboxaldehyde

• Inchi： 1S/C7H3F3INO/c8-5-3(7(9)10)1-12-4(2-13)6(5)11/h1-2,7H
• InChI Key： YKNPZURTLYSEGR-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)N=CC(C(F)F)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2
• Topological Polar Surface Area: 30

Additional information on 5-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-carboxaldehyde

Comprehensive Overview of 5-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-carboxaldehyde (CAS No. 1805050-95-6)

5-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-carboxaldehyde (CAS No. 1805050-95-6) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl, fluoro, and iodo substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and functional versatility make it a valuable asset in modern drug discovery and material science applications.

The growing interest in fluorinated pyridines stems from their enhanced metabolic stability and bioavailability, which are pivotal in the development of next-generation therapeutics. Researchers are particularly intrigued by the 5-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-carboxaldehyde due to its potential role in creating kinase inhibitors and antiviral agents, aligning with current trends in targeting RNA viruses and cancer pathways. Its carboxaldehyde group further enables diverse chemical modifications, facilitating the design of novel compounds with tailored properties.

In the context of green chemistry, the synthesis and application of 5-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-carboxaldehyde are being optimized to reduce environmental impact. Recent studies highlight its utility in catalyzed cross-coupling reactions, a hot topic in sustainable synthetic methodologies. This aligns with the broader industry shift toward atom-efficient processes and renewable feedstocks, addressing pressing concerns about chemical waste and energy consumption.

From an analytical perspective, the compound's spectroscopic properties (e.g., NMR and MS data) are well-documented, aiding in quality control and structural verification. Its iodo substituent also makes it a candidate for radiolabeling applications, a technique increasingly used in diagnostic imaging and drug tracking. These features position it as a multifaceted tool in both academic and industrial settings.

Market trends indicate rising demand for halogenated pyridines, driven by their expanding roles in crop protection and electronic materials. As regulatory frameworks evolve, compounds like 5-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-carboxaldehyde are scrutinized for their safety profiles, prompting innovations in low-toxicity alternatives. This dual focus on efficacy and sustainability ensures its relevance in future chemical innovations.

In summary, 5-(Difluoromethyl)-4-fluoro-3-iodopyridine-2-carboxaldehyde (CAS No. 1805050-95-6) exemplifies the convergence of synthetic chemistry and applied sciences. Its adaptability to high-throughput screening and molecular design underscores its potential to address global challenges in health and technology, making it a compound of enduring scientific and commercial interest.